Cas no 1805419-30-0 (2-(Aminomethyl)-5-bromo-3-(difluoromethyl)-4-methoxypyridine)

• Product Name: 2-(Aminomethyl)-5-bromo-3-(difluoromethyl)-4-methoxypyridine
• CAS No: 1805419-30-0
• MF: C₈H₉BrF₂N₂O
• MW: 267.070667982101
• CID: 4861261
• Update Time: 2025-06-11

2-(Aminomethyl)-5-bromo-3-(difluoromethyl)-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-bromo-3-(difluoromethyl)-4-methoxypyridine

• Inchi： 1S/C8H9BrF2N2O/c1-14-7-4(9)3-13-5(2-12)6(7)8(10)11/h3,8H,2,12H2,1H3
• InChI Key： WFKWISWPAXLEQZ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CN)C(C(F)F)=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1
• Topological Polar Surface Area: 48.1

Additional information on 2-(Aminomethyl)-5-bromo-3-(difluoromethyl)-4-methoxypyridine

2-(Aminomethyl)-5-bromo-3-(difluoromethyl)-4-methoxypyridine: A Comprehensive Overview

2-(Aminomethyl)-5-bromo-3-(difluoromethyl)-4-methoxypyridine (CAS No. 1805419-30-0) is a complex organic compound with a pyridine ring as its core structure. This compound has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure features several functional groups: an amino methyl group (-CH₂NH₂), a bromine atom (Br), a difluoromethyl group (-CHF₂), and a methoxy group (-OCH₃). These groups contribute to the compound's reactivity, stability, and bioavailability, making it a valuable molecule for research and development.

The synthesis of 2-(Aminomethyl)-5-bromo-3-(difluoromethyl)-4-methoxypyridine involves multi-step organic reactions, often utilizing advanced methodologies such as Suzuki coupling, nucleophilic substitution, and Friedel-Crafts alkylation. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have focused on improving the efficiency of these reactions by employing catalytic systems and green chemistry principles, which align with the growing demand for sustainable chemical processes.

One of the most promising applications of this compound lies in the field of drug discovery. The presence of multiple functional groups allows for extensive chemical modification, enabling researchers to design molecules with specific biological activities. For instance, the amino methyl group can act as a nucleophile in enzyme inhibition assays, while the bromine atom can serve as a leaving group in substitution reactions. Additionally, the methoxy group enhances the compound's solubility in polar solvents, which is crucial for pharmacokinetic studies.

Recent research has highlighted the potential of 2-(Aminomethyl)-5-bromo-3-(difluoromethyl)-4-methoxypyridine as a precursor for bioactive molecules. For example, studies have demonstrated its ability to inhibit key enzymes involved in metabolic disorders such as diabetes and obesity. The difluoromethyl group has been shown to enhance the compound's selectivity towards specific enzyme targets, making it a valuable lead compound for drug development.

In addition to its pharmaceutical applications, this compound has also found use in agrochemicals. Its ability to interact with plant enzymes makes it a potential candidate for developing pesticides or herbicides with reduced environmental impact. Researchers are currently investigating its efficacy against various crop pests and its compatibility with sustainable agricultural practices.

The unique electronic properties of 2-(Aminomethyl)-5-bromo-3-(difluoromethyl)-4-methoxypyridine also make it an interesting material for electronic applications. Its conjugated π-system allows for efficient charge transport, which is essential for organic electronics such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent advancements in nanotechnology have enabled the incorporation of this compound into thin-film devices, paving the way for next-generation electronic materials.

From a structural perspective, the arrangement of functional groups on the pyridine ring plays a critical role in determining the compound's properties. The amino methyl group at position 2 provides nucleophilic character, while the bromine atom at position 5 introduces electrophilic reactivity. The difluoromethyl group at position 3 enhances fluorination effects, and the methoxy group at position 4 contributes to steric hindrance and electronic modulation. This balanced distribution of functional groups makes the molecule versatile for various chemical transformations.

Recent computational studies have provided deeper insights into the molecular dynamics of 2-(Aminomethyl)-5-bromo-3-(difluoromethyl)-4-methoxypyridine. Using density functional theory (DFT), researchers have analyzed its electronic structure, stability under different conditions, and reactivity towards common chemical reagents. These findings have been instrumental in designing more efficient synthetic routes and predicting the compound's behavior in biological systems.

In conclusion, 2-(Aminomethyl)-5-bromo-3-(difluoromethyl)-4-methoxypyridine (CAS No. 1805419-30-0) is a multifaceted organic compound with significant potential across diverse industries. Its unique structure enables a wide range of applications in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.